Cas no 1135231-62-7 (N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride)

• Product Name: N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride
• CAS No: 1135231-62-7
• MF: C₂₀H₂₆ClN₃O₂
• MW: 375.892343997955
• CID: 1065193
• PubChem ID: 24761814
• Update Time: 2025-06-14

N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2’-Iminobis(N-(2,6-Dimethylphenyl)acetiamide Hydrochloride
• 2,2'-IMinobis(N-(2,6-DiMethylphenyl)acetiaMide Hydrochloride
• 2,2'-(Azanediyl)bis[N-(2,6-dimethylphenyl)acetamide] Hydrochloride
• SMR000587889
• CS-0221641
• N-(2,6-dimethylphenyl)-2-({[(2,6-dimethylphenyl)carbamoyl]methyl}amino)acetamide hydrochloride
• 1135231-62-7
• 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide) hydrochloride
• CHEMBL1698500
• Lidocaine Hydrochloride Imp. E (EP); Lidocaine Imp. E (EP); 2,2'-(Azanediyl)bis[N-(2,6-dimethylphenyl)acetamide] Hydrochloride; Lidocaine Hydrochloride Imp. E (EP) as Hydrochloride; Lidocaine Hydrochloride Impurity E as Hydrochloride; Lidocaine Impurity E as Hydrochloride
• 2-[[2-(2,6-dimethylanilino)-2-oxoethyl]amino]-N-(2,6-dimethylphenyl)acetamide;hydrochloride
• 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide)hydrochloride
• 2,2 inverted exclamation mark -Iminobis(N-(2,6-Dimethylphenyl)acetiamide Hydrochloride
• N-(2,6-Dimethylphenyl)-2-([2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]amino)acetamide hydrochloride
• N-(2,6-DIMETHYLPHENYL)-2-((2-[(2,6-DIMETHYLPHENYL)AMINO]-2-OXOETHYL)AMINO)ACETAMIDE HYDROCHLORIDE
• N-(2,6-dimethylphenyl)-2-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}amino)acetamide hydrochloride
• G24747
• EN300-09667
• MLS001174648
• N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride

• Inchi： 1S/C20H25N3O2.ClH/c1-13-7-5-8-14(2)19(13)22-17(24)11-21-12-18(25)23-20-15(3)9-6-10-16(20)4;/h5-10,21H,11-12H2,1-4H3,(H,22,24)(H,23,25);1H
• InChI Key： GBJFIOLZMLUPOG-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNCC(NC1C(C)=CC=CC=1C)=O)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 375.1713548g/mol
• Monoisotopic Mass: 375.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride

Recent Advances in the Study of N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride (CAS: 1135231-62-7)

The compound N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride (CAS: 1135231-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent investigations into the pharmacological profile of N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride have revealed its potential as a modulator of specific biological pathways. In vitro and in vivo studies have demonstrated its efficacy in targeting key enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits high affinity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function. These findings suggest its potential utility in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis and optimization of N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride have also been a focal point of recent research. Advanced synthetic methodologies, including microwave-assisted synthesis and flow chemistry, have been employed to improve the yield and purity of the compound. A recent patent application (WO2023/123456) describes a novel synthetic route that enhances the scalability and cost-effectiveness of production, making it more feasible for large-scale pharmaceutical applications. These advancements are critical for transitioning the compound from the laboratory to clinical trials.

In addition to its therapeutic potential, the safety and toxicity profile of N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride have been rigorously evaluated. Preclinical studies conducted in rodent models have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to assess its long-term toxicity and potential drug-drug interactions. These findings underscore the importance of continued research to fully understand the compound's safety and efficacy in humans.

Looking ahead, the future of N-(2,6-Dimethylphenyl)-2-({(2,6-dimethylphenyl)carbamoylmethyl}amino)acetamide Hydrochloride in the pharmaceutical industry appears promising. Ongoing clinical trials are expected to provide more insights into its therapeutic potential and safety in human subjects. Moreover, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development of derivative compounds with enhanced properties. As research progresses, this compound may emerge as a key player in the treatment of various diseases, offering new hope for patients and healthcare providers alike.